molecular formula C11H12O4S B8288743 (1-Oxo-2,3-dihydro-1h-inden-5-yl)methyl methanesulfonate CAS No. 760995-54-8

(1-Oxo-2,3-dihydro-1h-inden-5-yl)methyl methanesulfonate

Cat. No.: B8288743
CAS No.: 760995-54-8
M. Wt: 240.28 g/mol
InChI Key: UIZQLMOWEQCIML-UHFFFAOYSA-N
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Description

(1-Oxo-2,3-dihydro-1h-inden-5-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C11H12O4S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

760995-54-8

Molecular Formula

C11H12O4S

Molecular Weight

240.28 g/mol

IUPAC Name

(1-oxo-2,3-dihydroinden-5-yl)methyl methanesulfonate

InChI

InChI=1S/C11H12O4S/c1-16(13,14)15-7-8-2-4-10-9(6-8)3-5-11(10)12/h2,4,6H,3,5,7H2,1H3

InChI Key

UIZQLMOWEQCIML-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCC1=CC2=C(C=C1)C(=O)CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of Example 332C (3.8 g, 23.6 mmol) and triethylamine (4.3 mL, 30.7 mmol) in tetrahydrofuran (50 mL) was added methanesulfonyl chloride (2.2 mL, 28.3 mmol) dropwise at about 0° C. After about 30 min stirring at about 0° C., the reaction mixture was diluted with water and was extracted with ethyl acetate. The combined organic extracts were washed with brine, dried (MgSO4), filtered and evaporated under reduced pressure to give the above intermediate. MS (DCI/NH3): m/z 258 (M+NH4)+.
Quantity
3.8 g
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reactant
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4.3 mL
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reactant
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2.2 mL
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reactant
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50 mL
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solvent
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0 (± 1) mol
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